Cas no 2138551-03-6 (2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid)

• Product Name: 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid
• CAS No: 2138551-03-6
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 6186671
• PubChem ID: 165498195
• Update Time: 2025-06-18

2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2138551-03-6
• EN300-1154545
• 2-(4-{[(benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid
• 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid

• Inchi： 1S/C18H24N2O4/c21-17(22)10-14-11-20(15-6-7-15)9-8-16(14)19-18(23)24-12-13-4-2-1-3-5-13/h1-5,14-16H,6-12H2,(H,19,23)(H,21,22)
• InChI Key： KQFZUXCQDVEFFU-UHFFFAOYSA-N
• SMILES： OC(CC1C(CCN(C1)C1CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 332.17360725g/mol
• Monoisotopic Mass: 332.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78.9Ų

Additional information on 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid

Introduction to 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid, identified by its CAS number 2138551-03-6, represents a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound, featuring a piperidine core appended with a benzyloxy carbonyl-amino substituent and an acetic acid moiety, exhibits a unique combination of chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development. The molecular architecture of this compound suggests potential interactions with biological targets, making it an intriguing subject for mechanistic studies and pharmacological investigations.

Thepiperidine scaffold is a well-documented motif in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to mimic the conformational flexibility of natural amino acids. In particular, the 3-substituted cyclopropylpiperidine derivatives have been extensively studied for their role in modulating enzyme activity and receptor binding. The presence of thebenzyloxy carbonyl group not only enhances the solubility and stability of the compound but also introduces a site for further functionalization, enabling the synthesis of analogs with tailored properties.

The acetic acid moiety at the terminal position of the molecule provides a carboxylate group that can engage in hydrogen bonding or ionic interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation within a binding pocket. Furthermore, the4-{[(Benzyloxy)carbonyl]amino} substituent introduces a polar, charged region that can interact with negatively charged residues on proteins or nucleic acids, potentially influencing binding affinity and selectivity.

In recent years, there has been growing interest in leveraging computational methods and high-throughput screening to identify novel bioactive compounds. The structural features of 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) align well with current trends in drug discovery, where molecules with complex scaffolds are sought for their potential to exhibit unique pharmacological profiles. For instance, virtual screening algorithms have been employed to predict binding interactions between this compound and various therapeutic targets, including kinases and G protein-coupled receptors (GPCRs).

Thecyclopropyl group is particularly noteworthy, as it often serves as a rigid constraint that can improve ligand efficiency by reducing conformational entropy. This motif has been successfully incorporated into several FDA-approved drugs, where it contributes to optimal binding geometry and sustained target engagement. The synthesis of derivatives of 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) could thus yield novel compounds with enhanced pharmacokinetic properties.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step reactions that showcase advanced techniques in organic synthesis. The introduction of thebenzyloxy carbonyl group necessitates careful control over reaction conditions to avoid side products, while the installation of the cyclopropylpiperidine core requires expertise in cyclopropanation and piperidine ring formation. These synthetic challenges underscore the compound's complexity but also highlight its synthetic accessibility for medicinal chemists seeking to explore analog space.

In light of recent advancements in structure-based drug design, 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) represents an attractive scaffold for generating high-affinity ligands. High-resolution crystal structures of protein-ligand complexes have revealed that similar compounds can occupy deep binding pockets within their targets, leading to potent inhibition or activation effects. The ability to fine-tune interactions through structural modifications makes this molecule a valuable tool for rational drug design.

Thepiperidine-based pharmacophore has been extensively explored in treating neurological disorders due to its ability to modulate neurotransmitter systems. Derivatives of this compound have shown promise in preclinical studies as potential treatments for conditions such as Alzheimer's disease and Parkinson's disease. Given these findings, further investigation into 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) could uncover novel therapeutic applications in neurology and beyond.

The acetic acid moiety also opens avenues for exploring prodrug strategies, where esterification or amidation could enhance bioavailability or target specificity. Such modifications are increasingly employed in modern drug development to improve pharmacokinetic profiles while maintaining efficacy. The versatility of 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) makes it an ideal candidate for such explorations.

In conclusion, 2-(4-{[(Benzyloxy)carbonyl]amino}-1-cyclopropylpiperidin-3-yl)acetic acid (CAS No. 2138551-03-6) is a structurally intriguing compound with significant potential in chemical biology and medicinal chemistry. Its unique combination of chemical features—such as the piperidine core, benzyloxy carbonyl-amino substituent, and acetic acid moiety—makes it an excellent starting point for designing novel bioactive molecules. As research continues to uncover new therapeutic targets and methodologies, compounds like this one will undoubtedly play a crucial role in advancing drug discovery efforts worldwide.